Cas no 2172189-87-4 ((butan-2-yl)(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)amine)

• Product Name: (butan-2-yl)(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)amine
• CAS No: 2172189-87-4
• MF: C₁₁H₁₈ClNOS
• MW: 247.784720897675
• CID: 6440695
• PubChem ID: 165868197
• Update Time: 2025-05-19

(butan-2-yl)(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)amine Chemical and Physical Properties

Names and Identifiers

• (butan-2-yl)(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)amine
• (butan-2-yl)(2-{[(5-chlorofuran-2-yl)methyl]sulfanyl}ethyl)amine
• 2172189-87-4
• EN300-1289879

• Inchi： 1S/C11H18ClNOS/c1-3-9(2)13-6-7-15-8-10-4-5-11(12)14-10/h4-5,9,13H,3,6-8H2,1-2H3
• InChI Key： PJINGMROTYNACG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCCNC(C)CC)O1

Computed Properties

• Exact Mass: 247.0797631g/mol
• Monoisotopic Mass: 247.0797631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.5Ų

Additional information on (butan-2-yl)(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)amine

Introduction to (butan-2-yl)(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)amine and Its Significance in Modern Chemical Research

(butan-2-yl)(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)amine, with the CAS number 2172189-87-4, is a compound of considerable interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents and synthetic intermediates. The presence of both aliphatic and heterocyclic moieties, coupled with functional groups such as amines and sulfides, makes this compound a versatile building block for complex molecular architectures.

The< strong>butan-2-yl group, an isopropyl-substituted chain, contributes to the compound's lipophilicity, which is often a critical factor in drug design. This structural feature can influence the compound's solubility, permeability, and overall bioavailability. On the other hand, the< strong>5-chlorofuran-2-yl moiety introduces a heterocyclic ring system with electron-withdrawing properties, which can modulate reactivity and interactions within biological systems. The< strong>methylsulfanyl group further enhances the compound's complexity, providing a site for further functionalization and diversification.

In recent years, there has been a growing interest in the development of molecules that incorporate both amine and sulfide functionalities. These groups are known to participate in various biochemical pathways and can serve as key pharmacophores in drug discovery. For instance, amine groups are often involved in hydrogen bonding interactions with biological targets, while sulfides have been shown to exhibit antioxidant and anti-inflammatory properties. The combination of these features in< strong>(butan-2-yl)(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)amine suggests potential therapeutic applications in areas such as immunomodulation and neuroprotection.

Recent studies have highlighted the importance of< strong>CAS number 2172189-87-4 in synthetic chemistry. Researchers have leveraged this compound as a precursor in the synthesis of more complex molecules with tailored biological activities. For example, modifications of the< strong>5-chlorofuran-2-yl ring have been explored to develop novel antiviral agents, while alterations to the< strong>methylsulfanyl group have led to compounds with enhanced metabolic stability. These findings underscore the versatility of this molecule and its potential utility in drug development pipelines.

The pharmaceutical industry has increasingly recognized the value of< strong>(butan-2-yl)(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)amine as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its structural motifs are frequently employed in medicinal chemistry campaigns aimed at identifying new lead compounds. The ability to modify various functional groups within this molecule allows for rapid diversification of chemical libraries, facilitating high-throughput screening and hit-to-lead optimization processes.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique combination of lipophilic and hydrophilic regions makes it an attractive candidate for use in polymer chemistry and nanotechnology. Researchers have investigated its incorporation into drug delivery systems, where its structural features contribute to controlled release profiles and improved biocompatibility.

The synthesis of< strong>CAS number 2172189-87-4 presents an interesting challenge for synthetic chemists due to its complex architecture. Traditional methods often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, advances in catalytic techniques and flow chemistry have made it possible to streamline these processes, making large-scale production more feasible.

Ethical considerations are also paramount when working with< strong>(butan-2-yl)(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)amine. As with any chemical entity used in research or industrial settings, proper handling procedures must be followed to ensure safety and environmental responsibility. This includes adherence to good laboratory practices (GLP) and compliance with regulatory guidelines governing chemical manufacturing and waste disposal.

The future prospects for< strong>CAS number 2172189-87-4 appear promising as new methodologies continue to emerge in chemical synthesis and drug discovery. Ongoing research aims to expand its utility by exploring novel derivatives and applications that may not have been previously considered. Collaborative efforts between academia and industry are essential to drive innovation and translate laboratory findings into tangible benefits for society.